Cas no 1392491-56-3 (3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl-)

• Product Name: 3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl-
• CAS No: 1392491-56-3
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5208843
• Update Time: 2025-10-05

3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl-
• skln04
• 5-Fluoro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one

• Inchi： 1S/C10H10FNO/c1-12-6-7-3-2-4-9(11)8(7)5-10(12)13/h2-4H,5-6H2,1H3
• InChI Key： KNBJRDVSVBXHBW-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC=C2)CC(=O)N1C

Additional information on 3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl-

3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl-

The compound with CAS No. 1392491-56-3, known as 3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinolinone class of heterocyclic compounds, which are characterized by their unique structural features and diverse biological activities. The isoquinolinone framework is particularly appealing due to its potential applications in drug discovery and materials science.

3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl is a derivative of isoquinoline, a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution pattern of this compound includes a fluorine atom at the 5-position and a methyl group at the 2-position. These substituents significantly influence the compound's chemical properties, such as its solubility, stability, and reactivity. Recent studies have highlighted the importance of fluorine substitution in enhancing the pharmacokinetic profiles of small molecules, making this compound a promising candidate for further exploration.

The synthesis of 3(2H)-Isoquinolinone, 5-fluoro-1,4-dihydro-2-methyl involves a series of well-established organic reactions. One common approach is the Friedlander synthesis, which typically employs an o-amino aryl ketone and an aldehyde or ketone to form the isoquinoline skeleton. Subsequent modifications, such as fluorination and methylation reactions, are then carried out to introduce the desired substituents. Researchers have also explored alternative synthetic routes to optimize yields and minimize side reactions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3(2H)-Isoquinolinone derivatives. For instance, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals and its potential for participating in various chemical transformations. These findings have implications for both synthetic chemistry and materials science applications.

In terms of biological activity, 3(2H)-Isoquinolinone derivatives have shown promise in several therapeutic areas. For example, studies have demonstrated their potential as inhibitors of kinase enzymes, which are critical targets in cancer therapy. Additionally, these compounds have exhibited antimicrobial properties against various bacterial and fungal strains. The incorporation of fluorine at the 5-position has been found to enhance both potency and selectivity in these assays.

The 5-fluoro substitution in this compound plays a pivotal role in modulating its pharmacodynamic properties. Fluorine's electronegativity contributes to increased lipophilicity and improved drug-like qualities. Furthermore, recent research has focused on the stereochemical effects of this substitution on enzyme binding interactions. These studies underscore the importance of precise structural control in drug design.

In conclusion, 3(2H)-Isoquinolinone derivatives, particularly those with substitutions at the 5-fluoro and 2-methyl positions (CAS No. 1392491-56-3), represent a valuable class of compounds with diverse applications across multiple scientific disciplines. As research continues to uncover their full potential, this compound is poised to make significant contributions to both academic research and industrial development.